Cas no 7466-85-5 ( )
structure
Product Name:
CAS No:7466-85-5
MF:C17H22ClNO
MW:291.815683841705
CID:979750
PubChem ID:24201009
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N-(2-methoxyethyl)-1,2-diphenylethanamine,hydrochloride
- N-(2-Methoxyethyl)-1,2-diphenylethan-1-amine--hydrogen chloride (1/1)
- 7466-85-5
- NSC-402773
- DTXSID50639607
- NSC402773
-
-
- Inchi: 1S/C17H21NO.ClH/c1-19-13-12-18-17(16-10-6-3-7-11-16)14-15-8-4-2-5-9-15;/h2-11,17-18H,12-14H2,1H3;1H
- InChI Key: CCHVJBZBKSBQLK-UHFFFAOYSA-N
- SMILES: Cl.O(C)CCNC(C1C=CC=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 255.16243
- Monoisotopic Mass: 291.1389920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 219
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- PSA: 21.26
Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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